3-(1H-imidazol-2-ylsulfanylmethyl)-4,5,6,7-tetrahydro-1,2-benzoxazole

• IUPAC Name: 3-(1H-imidazol-2-ylsulfanylmethyl)-4,5,6,7-tetrahydro-1,2-benzoxazole
• InChI: InChI=1S/C11H13N3OS/c1-2-4-10-8(3-1)9(14-15-10)7-16-11-12-5-6-13-11/h5-6H,1-4,7H2,(H,12,13)
• InChI Key: WEMKPPACHOTATG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NO2)CSC3=NC=CN3
• Molecular Formula: C11H13N3OS
• Molecular Weight: 235.31 g/mol

Description

3-(1H-imidazol-2-ylsulfanylmethyl)-4,5,6,7-tetrahydro-1,2-benzoxazole, also known as THIO or THIO-BX, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in biomedical research. THIO-BX is a heterocyclic molecule that contains a benzoxazole ring and an imidazole group, which gives it unique properties that make it a promising candidate for various scientific studies.

Mechanism of Action

The exact mechanism of action of 3-(1H-imidazol-2-ylsulfanylmethyl)-4,5,6,7-tetrahydro-1,2-benzoxazole-BX is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins that are involved in various cellular processes. This compound-BX has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition could potentially lead to increased levels of acetylcholine in the brain, which could have beneficial effects on various neurological disorders.
Biochemical and Physiological Effects:
This compound-BX has been shown to have a variety of biochemical and physiological effects. It has been shown to have antioxidant properties, which could help to protect cells from oxidative damage. Additionally, this compound-BX has been shown to have anti-inflammatory effects, which could help to reduce inflammation in various tissues and organs. This compound-BX has also been shown to have antimicrobial, antifungal, and antiviral properties, which could make it useful for the treatment of various infections.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(1H-imidazol-2-ylsulfanylmethyl)-4,5,6,7-tetrahydro-1,2-benzoxazole-BX is its versatility. It can be used in a variety of different experimental settings, including cell culture studies and animal models. Additionally, this compound-BX is relatively easy to synthesize in a laboratory setting, which makes it a readily available tool for researchers. However, one limitation of this compound-BX is its potential toxicity. Studies have shown that high doses of this compound-BX can be toxic to cells, which could limit its usefulness in certain experimental settings.

Future Directions

There are several potential future directions for research involving 3-(1H-imidazol-2-ylsulfanylmethyl)-4,5,6,7-tetrahydro-1,2-benzoxazole-BX. One area of interest is the development of new drugs based on the structure of this compound-BX. Researchers are currently investigating the potential of this compound-BX derivatives for the treatment of various diseases, including cancer and Alzheimer's disease. Additionally, researchers are exploring the potential of this compound-BX as a tool for studying various cellular processes, including oxidative stress and inflammation. Finally, there is ongoing research into the potential toxicity of this compound-BX and its derivatives, which could help to inform future experimental designs.

Synthesis Methods

The synthesis of 3-(1H-imidazol-2-ylsulfanylmethyl)-4,5,6,7-tetrahydro-1,2-benzoxazole-BX involves a multi-step process that is typically carried out in a laboratory setting. The first step involves the reaction of 2-mercaptoimidazole with 2-chloroacetaldehyde to form 2-(1H-imidazol-2-ylsulfanyl)acetaldehyde. This intermediate is then reacted with 2-amino-4,5,6,7-tetrahydro-1-benzoxazole in the presence of a base to yield this compound-BX.

Scientific Research Applications

3-(1H-imidazol-2-ylsulfanylmethyl)-4,5,6,7-tetrahydro-1,2-benzoxazole-BX has been extensively studied for its potential applications in biomedical research. It has been shown to have antimicrobial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs. Additionally, this compound-BX has been shown to have antioxidant and anti-inflammatory properties, which could make it a useful tool for studying various diseases and conditions.